Cas no 2229155-38-6 (1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229155-38-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5801051
• PubChem ID: 154965410
• Update Time: 2025-06-23

1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2229155-38-6
• EN300-1812197
• SCHEMBL22168331

• Inchi： 1S/C9H12N2O2/c1-2-11-6-7(5-10-11)9(3-4-9)8(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： XBKQFOCHHBCYIJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC)C=2)CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2229155-38-6)

1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229155-38-6, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework combines a cyclopropane ring with a pyrazole moiety, features that are often exploited for their potential biological activity and mechanistic versatility. This compound represents an intriguing scaffold for the development of novel therapeutic agents, particularly in the context of addressing unmet medical needs.

The cyclopropane moiety is a key structural element in 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, known for its strained three-membered ring that can enhance the reactivity and binding affinity of the molecule to biological targets. This structural feature has been leveraged in various drug discovery campaigns to modulate enzyme activity and receptor interactions. The pyrazole ring, on the other hand, is a well-documented pharmacophore that contributes to the compound's hydrogen bonding capabilities and overall solubility, making it amenable to various formulations and delivery systems.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these, pyrazole derivatives have shown promise in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The combination of a cyclopropane ring with a pyrazole moiety in 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid suggests potential for broad-spectrum activity, which has prompted extensive investigation into its pharmacological properties.

One of the most compelling aspects of 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is its potential as a lead compound for further derivatization. The presence of both reactive sites—the cyclopropane ring and the pyrazole nitrogen—allows for modifications that can fine-tune its biological profile. For instance, introducing additional functional groups or altering the substitution pattern on the pyrazole ring could enhance binding affinity or alter metabolic stability. Such flexibility makes this compound an attractive candidate for structure-based drug design and high-throughput screening campaigns.

The synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key synthetic strategies often include cyclopropanation reactions to introduce the three-membered ring and condensation reactions to form the pyrazole core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for moving promising candidates into preclinical development.

Recent studies have begun to explore the biological activity of 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid in various disease models. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation as an anti-inflammatory agent. Additionally, its ability to interact with cellular receptors has been noted in early-stage assays, indicating potential applications in treating neurological disorders or other conditions where receptor modulation is therapeutic.

The pharmacokinetic profile of 1-(1-ethyl-1H-pyrazol-4-y)cyclopropane - 4 - carboxylic acid is another critical area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its feasibility as a drug candidate. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable attributes for further development. However, additional studies are needed to fully characterize its pharmacokinetic behavior in vivo.

In conclusion, 2229155 - 38 - 6 represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of a cyclopropane ring and a pyrazole moiety offers opportunities for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for heterocyclic compounds, 2229155 - 38 - 6 may emerge as a key intermediate or lead compound in the development of next-generation pharmaceuticals.